Cas no 1312535-13-9 (N-[3-Bromo-5-(trifluoromethyl)phenyl]-4-(trifluoromethyl)pyrimidin-2-amine)

• Product Name: N-[3-Bromo-5-(trifluoromethyl)phenyl]-4-(trifluoromethyl)pyrimidin-2-amine
• CAS No: 1312535-13-9
• MF: C₁₂H₆BrF₆N₃
• MW: 386.090562343597
• MDL: MFCD31613755
• CID: 4781424
• Update Time: 2025-11-01

N-[3-Bromo-5-(trifluoromethyl)phenyl]-4-(trifluoromethyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-[3-bromo-5-(trifluoromethyl)phenyl]-4-(trifluoromethyl)pyrimidin-2-amine
• N-[3-Bromo-5-(trifluoromethyl)phenyl]-4-(trifluoromethyl)pyrimidin-2-amine

• MDL： MFCD31613755
• Inchi： 1S/C12H6BrF6N3/c13-7-3-6(11(14,15)16)4-8(5-7)21-10-20-2-1-9(22-10)12(17,18)19/h1-5H,(H,20,21,22)
• InChI Key： QTGGKGAZJCIAAX-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=CC(=C1)NC1N=CC=C(C(F)(F)F)N=1

Computed Properties

• Exact Mass: 384.96493 g/mol
• Monoisotopic Mass: 384.96493 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 37.8
• Molecular Weight: 386.09

Additional information on N-[3-Bromo-5-(trifluoromethyl)phenyl]-4-(trifluoromethyl)pyrimidin-2-amine

N-[3-Bromo-5-(Trifluoromethyl)Phenyl]-4-(Trifluoromethyl)Pyrimidin-2-Amine: A Comprehensive Overview

N-[3-Bromo-5-(Trifluoromethyl)Phenyl]-4-(Trifluoromethyl)Pyrimidin-2-Amine, commonly referred to by its CAS number CAS 1312535-13-9, is a highly specialized organic compound with significant applications in the field of chemical synthesis and materials science. This compound is characterized by its unique structure, which combines a pyrimidine ring with trifluoromethyl and bromine substituents, making it a valuable intermediate in the development of advanced materials and pharmaceutical agents.

The molecular structure of N-[3-Bromo-5-(Trifluoromethyl)Phenyl]-4-(Trifluoromethyl)Pyrimidin-2-Amine is notable for its high degree of functionalization. The presence of trifluoromethyl groups at both the phenyl and pyrimidine rings enhances its electronic properties, making it an ideal candidate for applications requiring high thermal stability and chemical resistance. Recent studies have highlighted its potential as a building block in the synthesis of novel heterocyclic compounds, which are increasingly sought after in drug discovery and material engineering.

One of the most recent advancements involving this compound is its role in the development of advanced organic semiconductors. Researchers have demonstrated that incorporating CAS 1312535-13-9 into polymer frameworks can significantly improve charge transport properties, paving the way for next-generation electronic devices. This breakthrough underscores the importance of understanding the electronic characteristics of such compounds and their potential impact on modern technology.

In addition to its electronic applications, N-[3-Bromo-5-(Trifluoromethyl)Phenyl]-4-(Trifluoromethyl)Pyrimidin-2-Amine has shown promise in medicinal chemistry. Its ability to act as a versatile intermediate has led to its use in the synthesis of bioactive molecules targeting various therapeutic areas. For instance, recent studies have explored its potential in developing inhibitors for key enzymes involved in metabolic disorders, highlighting its versatility across different fields.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Modern synthetic methodologies, including microwave-assisted synthesis and catalytic techniques, have been employed to optimize the production process. These advancements not only enhance the efficiency of synthesis but also contribute to the sustainability of chemical manufacturing practices.

From an environmental perspective, the development of efficient synthetic routes for CAS 1312535-13-9 aligns with global efforts to reduce waste and energy consumption in chemical production. By leveraging cutting-edge technologies, researchers are working towards making this compound more accessible while minimizing its ecological footprint.

In conclusion, N-[3-Bromo-5-(Trifluoromethyl)Phenyl]-4-(Trifluoromethyl)Pyrimidin-2-Amine stands as a testament to the ingenuity of modern chemistry. Its unique properties and wide-ranging applications position it as a critical component in advancing both scientific research and industrial innovation. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even more significant role in shaping the future of materials science and pharmaceutical development.